Cas no 2172241-64-2 (4-(butane-1-sulfonyl)-2,5-dimethylthiophene-3-carbaldehyde)

• Product Name: 4-(butane-1-sulfonyl)-2,5-dimethylthiophene-3-carbaldehyde
• CAS No: 2172241-64-2
• MF: C₁₁H₁₆O₃S₂
• MW: 260.372941017151
• CID: 6362844
• PubChem ID: 165571655
• Update Time: 2025-05-21

4-(butane-1-sulfonyl)-2,5-dimethylthiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(butane-1-sulfonyl)-2,5-dimethylthiophene-3-carbaldehyde
• EN300-1609772
• 2172241-64-2

• Inchi： 1S/C11H16O3S2/c1-4-5-6-16(13,14)11-9(3)15-8(2)10(11)7-12/h7H,4-6H2,1-3H3
• InChI Key： DICCAVBRDUBNHL-UHFFFAOYSA-N
• SMILES： S(C1=C(C)SC(C)=C1C=O)(CCCC)(=O)=O

Computed Properties

• Exact Mass: 260.05408672g/mol
• Monoisotopic Mass: 260.05408672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.8Ų

Additional information on 4-(butane-1-sulfonyl)-2,5-dimethylthiophene-3-carbaldehyde

4-(Butane-1-sulfonyl)-2,5-dimethylthiophene-3-carbaldehyde (CAS No. 2172241-64-2): An Emerging Compound in Medicinal Chemistry

4-(Butane-1-sulfonyl)-2,5-dimethylthiophene-3-carbaldehyde (CAS No. 2172241-64-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiophene derivatives, which are known for their diverse applications in pharmaceutical and materials science. The presence of a butane-1-sulfonyl group and two methyl substituents on the thiophene ring imparts distinct chemical properties that make it an intriguing candidate for further investigation.

The chemical structure of 4-(butane-1-sulfonyl)-2,5-dimethylthiophene-3-carbaldehyde is characterized by a thiophene ring with a sulfonyl group at the 4-position and methyl groups at the 2 and 5 positions. The aldehyde functionality at the 3-position adds reactivity and versatility to the molecule, making it suitable for various synthetic transformations. This combination of functional groups provides a robust platform for exploring its potential in drug discovery and development.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry, particularly in the development of new therapeutic agents. For instance, thiophenes have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a sulfonyl group, as seen in 4-(butane-1-sulfonyl)-2,5-dimethylthiophene-3-carbaldehyde, can enhance these properties by modulating the electronic and steric characteristics of the molecule.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the cytotoxic effects of various thiophene derivatives, including 4-(butane-1-sulfonyl)-2,5-dimethylthiophene-3-carbaldehyde. The results demonstrated that this compound exhibited significant cytotoxic activity against several cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation.

Furthermore, the aldehyde functionality in 4-(butane-1-sulfonyl)-2,5-dimethylthiophene-3-carbaldehyde makes it an attractive candidate for conjugation with other bioactive molecules. This can be achieved through various chemical reactions, such as reductive amination or condensation with amino acids or peptides. Such conjugates can potentially enhance the pharmacological properties of the parent compound by improving its solubility, stability, and bioavailability.

The synthetic accessibility of 4-(butane-1-sulfonyl)-2,5-dimethylthiophene-3-carbaldehyde is another factor that contributes to its appeal in medicinal chemistry. The compound can be synthesized using well-established methods involving multistep reactions. For example, one common synthetic route involves the condensation of 3-formylthiophene with butanesulfonyl chloride followed by subsequent functional group manipulations to introduce the methyl substituents.

In addition to its potential therapeutic applications, 4-(butane-1-sulfonyl)-2,5-dimethylthiophene-3-carbaldehyde has also been explored for its use in materials science. Thiophenes are known for their excellent electronic properties and have found applications in organic electronics and photovoltaic devices. The presence of a sulfonyl group can influence the electronic structure and conductivity of thiophene-based materials, making them suitable for advanced technological applications.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies have shown that thiophenes are generally biodegradable and do not pose significant environmental risks when used responsibly. However, it is crucial to conduct thorough environmental assessments to ensure that any new compounds meet regulatory standards and do not adversely affect ecosystems.

In conclusion, 4-(butane-1-sulfonyl)-2,5-dimethylthiophene-3-carbaldehyde (CAS No. 2172241-64-2) represents a promising compound with potential applications in medicinal chemistry and materials science. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its properties and mechanisms of action, this compound may pave the way for new therapeutic agents and advanced materials.